Cas no 51814-53-0 (L-Alanine, N-[(1,1-dimethylethoxy)carbonyl]-, ethyl ester)
51814-53-0 structure
Product Name:L-Alanine, N-[(1,1-dimethylethoxy)carbonyl]-, ethyl ester
CAS No:51814-53-0
MF:C10H19NO4
MW:217.26216340065
CID:361315
PubChem ID:11806130
Update Time:2025-04-19
L-Alanine, N-[(1,1-dimethylethoxy)carbonyl]-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- L-Alanine, N-[(1,1-dimethylethoxy)carbonyl]-, ethyl ester
- γ-(p-Anisidino)-buttersaeureethylester
- MFCD24391908
- SCHEMBL15663302
- E83198
- 51814-53-0
- (S)-Ethyl 2-((t-butoxycarbonyl)amino) propanoate
- (S)-ETHYL 2-((TERT-BUTOXYCARBONYL)AMINO) PROPANOATE
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- Inchi: 1S/C10H19NO4/c1-6-14-8(12)7(2)11-9(13)15-10(3,4)5/h7H,6H2,1-5H3,(H,11,13)/t7-/m0/s1
- InChI Key: ZFNFXIVKGTXSMW-ZETCQYMHSA-N
- SMILES: O(C(N[C@H](C(=O)OCC)C)=O)C(C)(C)C
Computed Properties
- Exact Mass: 217.13100
- Monoisotopic Mass: 217.13140809g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 6
- Complexity: 232
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 64.6Ų
Experimental Properties
- PSA: 64.63000
- LogP: 1.85360
L-Alanine, N-[(1,1-dimethylethoxy)carbonyl]-, ethyl ester Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
51814-53-0 (L-Alanine, N-[(1,1-dimethylethoxy)carbonyl]-, ethyl ester) Related Products
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